Cas no 2097865-34-2 (2-(2-chlorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]acetamide)

• Product Name: 2-(2-chlorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]acetamide
• CAS No: 2097865-34-2
• MF: C₁₈H₁₆ClNO₂S
• MW: 345.84314250946
• CID: 5473997
• PubChem ID: 126852060
• Update Time: 2025-10-10

2-(2-chlorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• F6192-0595
• 2-(2-chlorophenyl)-N-[2-(furan-2-yl)-2-thiophen-2-ylethyl]acetamide
• 2-(2-chlorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]acetamide
• 2097865-34-2
• AKOS032456363

• Inchi： 1S/C18H16ClNO2S/c19-15-6-2-1-5-13(15)11-18(21)20-12-14(16-7-3-9-22-16)17-8-4-10-23-17/h1-10,14H,11-12H2,(H,20,21)
• InChI Key： OKVLNHFYBXINBZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(NCC(C1=CC=CO1)C1=CC=CS1)=O

Computed Properties

• Exact Mass: 345.0590276g/mol
• Monoisotopic Mass: 345.0590276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 70.5Ų

Additional information on 2-(2-chlorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]acetamide

Research Brief on 2-(2-chlorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]acetamide (CAS: 2097865-34-2)

Recent studies on the compound 2-(2-chlorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]acetamide (CAS: 2097865-34-2) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features combining chlorophenyl, furan, and thiophene moieties, has garnered attention for its promising pharmacological properties. The following brief synthesizes the latest findings and developments related to this molecule, focusing on its synthesis, mechanism of action, and potential applications.

The synthesis of 2-(2-chlorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]acetamide involves a multi-step process that ensures high yield and purity. Recent advancements in synthetic methodologies have optimized the reaction conditions, reducing by-products and improving scalability. The compound's structural complexity, particularly the presence of heterocyclic rings (furan and thiophene), contributes to its diverse biological activities, including anti-inflammatory, analgesic, and potential anticancer effects.

Mechanistic studies have revealed that this compound interacts with specific molecular targets, such as G-protein-coupled receptors (GPCRs) and ion channels, modulating cellular signaling pathways. Preliminary in vitro and in vivo experiments demonstrate its efficacy in reducing inflammation and pain, with a favorable safety profile. These findings suggest its potential as a lead compound for developing new drugs targeting chronic inflammatory conditions and neuropathic pain.

Further research is underway to explore the compound's pharmacokinetics and pharmacodynamics, including its absorption, distribution, metabolism, and excretion (ADME) properties. Early data indicate good oral bioavailability and metabolic stability, which are critical for its development as a therapeutic agent. Collaborative efforts between academic institutions and pharmaceutical companies aim to advance this compound through preclinical and clinical trials, addressing unmet medical needs in pain management and inflammatory diseases.

In conclusion, 2-(2-chlorophenyl)-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]acetamide represents a promising candidate in medicinal chemistry, with its unique structure and multifaceted biological activities. Continued research and development efforts are essential to fully elucidate its therapeutic potential and translate these findings into clinical applications. This brief underscores the importance of interdisciplinary collaboration in advancing innovative solutions for global health challenges.